N-(2,2,2-Trifluoroethoxycarbonyl)imidazole
Overview
Description
N-(2,2,2-Trifluoroethoxycarbonyl)imidazole (TFCI) is a synthetic compound that has become increasingly popular in scientific research due to its wide range of applications. It is a versatile compound that can be used in a variety of experiments and has been found to be effective in many scientific studies. TFCI is a versatile compound that is used in a variety of experiments and has been found to be effective in many scientific studies. It is a stable compound with a relatively low toxicity, making it ideal for use in laboratory experiments.
Scientific Research Applications
Medicine and Pharmacology
Imidazole derivatives, including 2,2,2-trifluoroethyl 1H-imidazole-1-carboxylate, have a wide range of biological and pharmacological activities . They play a pivotal role in the synthesis of biologically active molecules , such as anticancer, anti-aging, anticoagulant, anti-inflammatory, antimicrobial, anti-tubercular, antidiabetic, antimalarial, antiviral drugs, and enzyme inhibitors .
Agriculture
Imidazole derivatives also act as selective plant growth regulators, fungicides, herbicides, and therapeutic agents . This makes them valuable in the field of agriculture.
Green Chemistry and Organometallic Catalysis
Imidazoles, including 2,2,2-trifluoroethyl 1H-imidazole-1-carboxylate, have found applications in green chemistry and organometallic catalysis . They have extended the application of imidazoles as ionic liquids and N-heterocyclic carbenes (NHCs) .
Synthesis of Biologically Active Molecules
Imidazoles play a pivotal role in the synthesis of biologically active molecules . This includes the synthesis of molecules with anticancer, anti-aging, anticoagulant, anti-inflammatory, antimicrobial, anti-tubercular, antidiabetic, antimalarial, antiviral properties, and enzyme inhibitors .
Synthesis of Fatty Acid Esters
2,2,2-trifluoroethyl 1H-imidazole-1-carboxylate can be used in the synthesis of fatty acid esters . For example, oleic acid can react with 2,2,2-trifluoroethyl 1H-imidazole-1-carboxylate under standard conditions to provide 2,2,2-tri-fluoroethyl oleate .
Mechanism of Action
Mode of Action:
The compound’s mode of action likely involves binding to specific active sites within enzymes or receptors. Fluorine substitution (trifluoroethyl group) can significantly impact the compound’s interactions due to its electronegativity and steric effects. By observing how enzymes interact with this trifluoroethylated imidazole, scientists can gain insights into enzyme specificity and the role of fluorine in biological systems .
properties
IUPAC Name |
2,2,2-trifluoroethyl imidazole-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5F3N2O2/c7-6(8,9)3-13-5(12)11-2-1-10-4-11/h1-2,4H,3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VHSLGTPKFRBITL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=N1)C(=O)OCC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5F3N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00231014 |
Source
|
| Record name | N-(2,2,2-Trifluoroethoxycarbonyl)imidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00231014 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,2,2-Trifluoroethoxycarbonyl)imidazole | |
CAS RN |
81265-32-9 |
Source
|
| Record name | N-(2,2,2-Trifluoroethoxycarbonyl)imidazole | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0081265329 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-(2,2,2-Trifluoroethoxycarbonyl)imidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00231014 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,2,2-Trifluoroethyl 1H-imidazole-1-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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